1-(4-(2-Phenylcyclopropanecarbonyl)piperazin-1-yl)-3-(phenylthio)propan-1-one

• IUPAC Name: 1-[4-(2-phenylcyclopropanecarbonyl)piperazin-1-yl]-3-phenylsulfanylpropan-1-one
• InChI: InChI=1S/C23H26N2O2S/c26-22(11-16-28-19-9-5-2-6-10-19)24-12-14-25(15-13-24)23(27)21-17-20(21)18-7-3-1-4-8-18/h1-10,20-21H,11-17H2
• InChI Key: OEVLTWZWARNANO-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C(=O)CCSC2=CC=CC=C2)C(=O)C3CC3C4=CC=CC=C4
• Molecular Formula: C23H26N2O2S
• Molecular Weight: 394.5 g/mol

Description

This compound is a derivative of piperazine, which is a class of organic compounds containing a piperazine ring, a six-membered ring with two nitrogen atoms and four carbon atoms. The compound has a molecular formula of C23H26N2O2S and a molecular weight of 394.53.

Scientific Research Applications

Synthesis and Structural Characterization

Heterocyclic compounds, including derivatives related to 1-(4-(2-Phenylcyclopropanecarbonyl)piperazin-1-yl)-3-(phenylthio)propan-1-one, have been synthesized through multistep processes, characterized by techniques such as IR, 1H NMR, and X-ray diffraction. These compounds demonstrate significant potential in drug discovery and development due to their complex structures and the possibility of targeting various biological receptors. For example, the synthesis, crystal structure, and anti-bone cancer activity of a related heterocyclic compound were explored, providing insights into its potential antiviral and anticancer applications through molecular docking studies (Lv et al., 2019).